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Compound of Interest

Compound Name: Barium thiocyanate

Cat. No.: B1211151 Get Quote

An Objective Comparison of Barium, Strontium, and Calcium Thiocyanates for Research and

Development

This guide provides a detailed comparison of barium thiocyanate, strontium thiocyanate, and

calcium thiocyanate, focusing on their physicochemical properties, synthesis, and biological

relevance. The information is intended for researchers, scientists, and drug development

professionals to facilitate informed decisions in their work.

Physicochemical Properties
A summary of the key physicochemical properties of barium, strontium, and calcium

thiocyanates is presented in the table below. These properties are crucial for determining their

suitability in various experimental and industrial applications. All three compounds are

hygroscopic crystalline solids that are highly soluble in water and polar organic solvents.[1][2]

[3][4] Structurally, the anhydrous forms of all three compounds are coordination polymers

where the divalent metal cation is coordinated to eight thiocyanate anions.[1]
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Property
Barium
Thiocyanate

Strontium
Thiocyanate

Calcium
Thiocyanate

Chemical Formula Ba(SCN)₂ Sr(SCN)₂ Ca(SCN)₂

Molecular Weight 253.49 g/mol [1] 203.78 g/mol [2] 156.24 g/mol [5]

Appearance
White crystalline

solid[1]
White solid[2]

White crystalline

solid[3][4]

Melting Point
Decomposes upon

heating

331–379 °C

(decomposes at 650

°C)[2]

42.5-46.5 °C

(tetrahydrate)[6]

Solubility in water
62.63 g/100 mL

(25°C)[1]
Soluble[2] Very soluble[3][4]

Other Solubilities

Soluble in acetone,

methanol, and

ethanol[1]

Soluble in ethanol,

methanol, and

acetone[2]

Soluble in methanol,

ethanol, and

acetone[5]

Toxicity (Oral)
Highly toxic by

ingestion.

Harmful if ingested or

inhaled.[2]

LDLo (mouse, oral):

120 mg/kg[6]

Experimental Protocols: Synthesis
The synthesis of these alkaline earth metal thiocyanates can be achieved through several

methods. Below are representative protocols for the synthesis of barium and calcium

thiocyanate.

Synthesis of Barium Thiocyanate
A common laboratory-scale synthesis of barium thiocyanate involves the reaction of barium

hydroxide with ammonium thiocyanate.[1][7]

Experimental Workflow: Synthesis of Barium Thiocyanate
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Workflow for Barium Thiocyanate Synthesis

Reactant Preparation

Reaction

Purification

Crystallization

Barium Hydroxide
Octahydrate

Mix Reactants in Flask

Ammonium
Thiocyanate

Boil to Evolve Ammonia

2 NH4SCN + Ba(OH)2 →
Ba(SCN)2 + 2 NH3 + 2 H2O

Filter Precipitate

Neutralize with H2SO4/CO2

Filter BaCO3/BaSO4

Concentrate Filtrate

Cool and Crystallize

Dry Crystals

Barium Thiocyanate
Trihydrate

Click to download full resolution via product page

Caption: Workflow for the synthesis of barium thiocyanate.
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Protocol:

Barium hydroxide octahydrate and ammonium thiocyanate are mixed in a flask.[7]

The mixture is heated to boiling to drive off the ammonia gas produced.[7]

The resulting solution is filtered to remove any initial precipitates.[7]

The filtrate is carefully neutralized, first with dilute sulfuric acid and then with carbon dioxide,

to precipitate excess barium hydroxide as barium sulfate and barium carbonate.[7]

The solution is filtered again to remove the precipitated barium salts.[7]

The clear filtrate is concentrated by heating and then cooled to induce crystallization of

barium thiocyanate trihydrate.[7]

The crystals are collected and dried. The anhydrous salt can be obtained by further

dehydration.[7]

Synthesis of Calcium Thiocyanate
Calcium thiocyanate can be prepared by the reaction of calcium hydroxide with ammonium

thiocyanate, similar to the barium salt, or by the reaction of calcium cyanide with sulfur.[8][9]

Protocol using Calcium Cyanide and Sulfur:

Finely ground sulfur is slurried in water.[9]

Calcium cyanide is added to the sulfur slurry. A small amount of heavy fuel oil can be added

to prevent foaming.[9]

The temperature of the mixture is raised to 80-100°C.[9]

The resulting solution is filtered to remove insoluble materials. The filtrate contains calcium

thiocyanate and sodium chloride (if present in the starting calcium cyanide).[9]

The calcium thiocyanate can be isolated by evaporation and crystallization.[9]
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Biological Role of the Thiocyanate Anion
While barium, strontium, and calcium cations have their own distinct biological roles and

toxicities, the shared thiocyanate anion (SCN⁻) is of particular interest in drug development and

physiological research due to its involvement in mammalian host defense and antioxidant

systems.[10][11]

The thiocyanate anion is a substrate for peroxidase enzymes, such as myeloperoxidase (MPO)

and lactoperoxidase (LPO).[10][11] These enzymes catalyze the oxidation of thiocyanate by

hydrogen peroxide to produce hypothiocyanous acid (HOSCN), a potent antimicrobial agent

that is less damaging to host cells than other peroxidase-generated oxidants like hypochlorous

acid (HOCl).[2][10] This pathway is a key component of the innate immune system in mucosal

secretions.[11]

Thiocyanate-Peroxidase Signaling Pathway
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Thiocyanate in Host Defense and Antioxidant Pathways
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Caption: Role of thiocyanate in peroxidase-mediated pathways.

This pathway highlights the potential for thiocyanate-containing compounds to modulate

inflammatory responses and oxidative stress, making them relevant to the study of various

diseases.[2][12]

Applications and Comparative Performance
The applications of these thiocyanates are largely dictated by the properties of both the cation

and the anion.
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Barium Thiocyanate: Due to the toxicity of barium, its applications are limited. It has been

used in dyeing textiles, in photography, and as a dispersing agent for cellulose.[1]

Strontium Thiocyanate: Has niche applications in research and materials science, including

as a reagent in analytical and coordination chemistry.[2]

Calcium Thiocyanate: It is used as a solvent for cellulose and polyacrylates, in the

manufacturing of acrylonitrile polymers, and for stiffening textiles.[5][13] It is also used in the

production of dyes, pigments, pharmaceuticals, and insecticides.[13]

Direct comparative studies on the performance of these three thiocyanates in specific

applications are scarce in the literature. The choice of which compound to use often depends

on the desired solubility, the acceptable level of toxicity, and the specific role of the cation in the

intended reaction or process. For biological applications, the lower toxicity of calcium and

strontium salts makes them more suitable than the highly toxic barium salt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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